N-cyclopentyl-1-({2-[(3,5-dimethylphenyl)amino]-2-oxoethyl}thio)-4-methyl-5-oxo-4,5-dihydro[1,2,4]triazolo[4,3-a]quinazoline-8-carboxamide

• IUPAC Name: N-cyclopentyl-1-[2-(3,5-dimethylanilino)-2-oxoethyl]sulfanyl-4-methyl-5-oxo-[1,2,4]triazolo[4,3-a]quinazoline-8-carboxamide
• InChI: InChI=1S/C26H28N6O3S/c1-15-10-16(2)12-19(11-15)27-22(33)14-36-26-30-29-25-31(3)24(35)20-9-8-17(13-21(20)32(25)26)23(34)28-18-6-4-5-7-18/h8-13,18H,4-7,14H2,1-3H3,(H,27,33)(H,28,34)
• InChI Key: OCHKUMXNZPZHFK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)NC(=O)CSC2=NN=C3N2C4=C(C=CC(=C4)C(=O)NC5CCCC5)C(=O)N3C)C
• Molecular Formula: C26H28N6O3S
• Molecular Weight: 504.6 g/mol

Description

N-cyclopentyl-1-({2-[(3,5-dimethylphenyl)amino]-2-oxoethyl}thio)-4-methyl-5-oxo-4,5-dihydro[1,2,4]triazolo[4,3-a]quinazoline-8-carboxamide is a useful research compound. Its molecular formula is C26H28N6O3S and its molecular weight is 504.61. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Characterization

Compounds within the [1,2,4]triazolo[4,3-a]quinazoline class have been synthesized through various chemical reactions, demonstrating the flexibility and complexity of their chemical synthesis. For example, Crabb et al. (1999) prepared 3H-10λ5-[1,2,4]Triazolo[4,3-a]quinazolin-10-ylium-1-aminides by treating specific thiosemicarbazides with dicyclohexylcarbodiimide (DCC), showcasing the compound's crystal and molecular structure via X-ray crystallography (Crabb et al., 1999). Such studies are crucial for understanding the structural basis of these compounds and paving the way for further applications in scientific research.

Potential Biological Activities

The search for new biologically active compounds is a constant endeavor in scientific research. For instance, Gineinah (2001) synthesized a series of 3,4-dihydro-4-oxo-1,2,3-benzotriazines incorporating 1,2,4-triazolo[4,3-c]quinazoline or thiazole, which were tested for their antibacterial activities, with some showing good potency (Gineinah, 2001). These findings highlight the potential of [1,2,4]triazoloquinazoline derivatives in contributing to the development of new antimicrobial agents.

Computer Prediction of Biological Activity

The integration of computer modeling in the prediction of biological activity represents a modern approach to drug discovery. Danylchenko et al. (2016) utilized PASS and GUSAR software to model the biological activity spectrum and acute toxicity of 4-aryl-5-oxo-4,5-dihydro[1,2,4]triazolo[4,3-a]quinazoline-8-carboxamides, identifying compounds with potential antineurotic activity (Danylchenko et al., 2016). This demonstrates the role of computational methods in accelerating the discovery of compounds with specific therapeutic applications.